Cyclopentaneacetic acid, 3-oxo-2-pentyl-, methyl ester, (1R-cis)-

• CAS No.: 39647-11-5
• Molecular Formula: C13H22O3
• Molecular Weight: 226.31 g/mol
• IUPAC Name: methyl 2-[(1R,2S)-3-oxo-2-pentylcyclopentyl]acetate
• InChI: InChI=1S/C13H22O3/c1-3-4-5-6-11-10(7-8-12(11)14)9-13(15)16-2/h10-11H,3-9H2,1-2H3/t10-,11+/m1/s1
• InChI Key: KVWWIYGFBYDJQC-MNOVXSKESA-N
• Isomeric SMILES: CCCCC[C@H]1[C@H](CCC1=O)CC(=O)OC
• SMILES: CCCCCC1C(CCC1=O)CC(=O)OC

Description

Cyclopentaneacetic acid, 3-oxo-2-pentyl-, methyl ester, (1R-cis)- is a natural product found in Lasiodiplodia theobromae with data available.

Synthesis routes and methods

Procedure details

In a glovebox, into a 10 ml glass vial were placed 15.5 mg (0.0485 mmole) of [(COD)Ru(methylallyl)2], 14.9 mg (0.0485 mmole) of (R,R)-Me-DuPHOS and 250 μl of methyl 3-oxo-2-pentyl-1-cyclopentene-1-acetate (1.08 mmole). To this suspension was added 0.630 ml of a 0.081 M solution of titrated HBF4.etherate (0.049 mmole) in CH2Cl2 with stirring. This concentrated solution was stirred for 1.5 hours, after which 21.5 g (95.9 mmole) of methyl 3-oxo-2-pentyl-1-cyclopentene-1-acetate and 11.5 ml of CH2Cl2 were added. The resulting yellow solution was placed in a 75 ml autoclave, purged with hydrogen and pressurized to 90 bar of hydrogen. After 8 hours, the solution was exposed to air and passed through a column of silica gel to separate the catalyst. This gave a 99% yield of the desired Hedione® product with the following ratios of isomers: cis/trans=98/2; (+)-cis/(−)-cis=82.4/17.6, 64.8% ee.